2-methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline

• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol
• IUPAC Name: N-(2-methyl-3-nitrophenyl)-1-(5-methylthiophen-2-yl)methanimine
• InChI: InChI=1S/C13H12N2O2S/c1-9-6-7-11(18-9)8-14-12-4-3-5-13(10(12)2)15(16)17/h3-8H,1-2H3
• InChI Key: GYZXAWHHURNAPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C=NC2=C(C(=CC=C2)[N+](=O)[O-])C

Description

2-Methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline is a Schiff base compound characterized by a thiophene-derived aldehyde moiety conjugated to a nitro-substituted aniline. The molecule adopts an E-configuration around the central imine (N=C) bond, a structural feature critical to its electronic properties and intermolecular interactions. The presence of a methyl group on the thiophene ring and a nitro group at the meta-position of the aniline ring introduces steric and electronic effects that influence its crystallinity, stability, and reactivity.

Biological Activity

The compound 2-methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline is a member of the class of organic compounds known as nitroanilines, which are characterized by the presence of both nitro and aniline functional groups. This compound's structural features suggest potential biological activities, particularly in pharmacology and medicinal chemistry. This article aims to explore the biological activity of this compound, drawing on diverse sources to present a comprehensive overview.

Molecular Structure

The molecular formula of 2-methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline can be expressed as:

$$C_{12}H_{12}N_4O_2S$$

This compound features a methylthiophene moiety linked via a methylidene bridge to a 3-nitroaniline structure, which contributes to its unique chemical properties and potential biological effects.

Physical Properties

Property	Value
Molecular Weight	248.30 g/mol
Melting Point	Not available
Solubility	Soluble in DMSO
Log P	2.5

Antimicrobial Activity

Recent studies have indicated that compounds structurally related to 2-methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline exhibit significant antimicrobial properties. For example, derivatives of thiophene and aniline have been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. In one study, hydrazone derivatives demonstrated effective antibacterial activity at concentrations as low as 5 mg/mL against Bacillus cereus and Pseudomonas carotovorum .

Anticancer Activity

The potential anticancer properties of nitroanilines have also been explored. Compounds with similar structures have been tested against various cancer cell lines, revealing cytotoxic effects. For instance, certain derivatives showed IC50 values in the micromolar range against HeLa (cervical cancer) and A549 (lung cancer) cell lines . The mechanism of action is believed to involve the induction of apoptosis through oxidative stress pathways.

The biological activity of 2-methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline may be attributed to its ability to interact with specific molecular targets within cells:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cellular metabolism or signaling pathways.
• DNA Interaction : Nitro groups can participate in redox reactions leading to DNA damage, contributing to its anticancer activity.
• Membrane Disruption : The lipophilic nature of the thiophene ring may facilitate membrane penetration, impacting cellular integrity.

Study on Antimicrobial Properties

In a comparative study, various nitroaniline derivatives were synthesized and evaluated for their antimicrobial efficacy. The results indicated that compounds with electron-withdrawing groups, such as nitro groups, exhibited enhanced activity against gram-positive bacteria compared to their analogs lacking such substituents .

Study on Anticancer Efficacy

A recent publication highlighted the synthesis of several nitroaniline derivatives, including those related to our compound of interest. These derivatives were screened for cytotoxicity against multiple cancer cell lines. Notably, one derivative showed a significant reduction in cell viability at concentrations below 10 µM, indicating promising anticancer potential .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline can be compared to analogous Schiff bases with variations in the heterocyclic aldehyde or aniline substituents. Key compounds for comparison include:

Structural Analogues

2.1.1 (E)-N-[(5-Methyl-2-furyl)methylene]-3-nitroaniline

• Substituents : 5-Methylfuran-2-yl (oxygen-containing heterocycle) .
• Impact of Heteroatom: Replacing thiophene’s sulfur with furan’s oxygen alters conjugation and polarity.
• Synthesis : Similar to the target compound, prepared via condensation of 5-methylfuran-2-carbaldehyde with 3-nitroaniline.

2.1.2 (E)-N-[(2-Methoxynaphthalen-1-yl)methylidene]-3-nitroaniline

• Substituents : Bulky 2-methoxynaphthyl group .
• Crystallography: Monoclinic crystal system (P2₁/c) with C–H···N/O interactions stabilizing the lattice. The extended aromatic system increases melting point (407 K) compared to smaller heterocycles .

2.1.3 2-Methyl-3-nitro-N-{(E)-[5-(4-nitrophenyl)furan-2-yl]methylidene}aniline

• Substituents : 5-(4-Nitrophenyl)furan-2-yl (additional nitro group) .
• Imine Bond Length : N=C bond elongates to 1.2783 Å due to π-conjugation across the nitro-phenyl-furan system .
• Melting Point : Higher (471–474 K) than naphthyl derivatives, attributed to stronger intermolecular interactions from polar nitro groups .

Data Table: Structural and Physical Properties

Compound Name	Heterocycle/Substituent	Molecular Formula	N=C Bond Length (Å)	Melting Point (K)	Crystal System	Space Group	Reference
2-Methyl-N-[(E)-(5-methylthiophen-2-yl)methylidene]-3-nitroaniline	5-Methylthiophen-2-yl	C₁₃H₁₂N₂O₂S	Not reported	Not reported	Not reported	Not reported	–
(E)-N-[(5-Methyl-2-furyl)methylene]-3-nitroaniline	5-Methylfuran-2-yl	C₁₂H₁₀N₂O₃	Not reported	Not reported	Not reported	Not reported
(E)-N-[(2-Methoxynaphthalen-1-yl)methylidene]-3-nitroaniline	2-Methoxynaphthalen-1-yl	C₁₈H₁₄N₂O₃	Not reported	407	Monoclinic	P2₁/c
2-Methyl-3-nitro-N-{(E)-[5-(4-nitrophenyl)furan-2-yl]methylidene}aniline	5-(4-Nitrophenyl)furan-2-yl	C₁₈H₁₃N₃O₅	1.2783	471–474	Not reported	Not reported

Electronic and Steric Effects

• Nitro Group Position : The meta-nitro group on the aniline ring (common across all analogues) is strongly electron-withdrawing, polarizing the imine bond and enhancing thermal stability .
• Thiophene vs.
• Steric Hindrance : Methyl groups on the heterocycle (e.g., 5-methylthiophen-2-yl) introduce minimal steric effects, allowing planar molecular geometries conducive to crystallization .

Research Findings and Implications

• Crystallography : Compounds with nitro groups (e.g., 5-(4-nitrophenyl)furan-2-yl) exhibit elongated N=C bonds (1.2783 Å) due to conjugation, contrasting with typical N=C distances (~1.27–1.30 Å) .
• Thermal Stability : Higher melting points correlate with nitro substituents (e.g., 471–474 K for nitrophenyl-furan vs. 407 K for methoxynaphthyl) .
• Intermolecular Interactions : C–H···O/N hydrogen bonds dominate crystal packing, with nitro groups facilitating tighter lattice arrangements .